Cas no 395099-47-5 (3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine)

• Product Name: 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine
• CAS No: 395099-47-5
• MF: C₁₄H₁₀F₃N₃
• MW: 277.244513034821
• CID: 1034159
• PubChem ID: 22479886
• Update Time: 2025-07-15

3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine
• 3-[3-(Trifluoromethyl)phenyl]-1H-indazol-5-amine
• DB-293526
• J-510556
• DTXSID90626011
• CHEMBL3903472
• SCHEMBL2466587
• YVZLDTUEAXIPHS-UHFFFAOYSA-N
• 395099-47-5

• Inchi： 1S/C14H10F3N3/c15-14(16,17)9-3-1-2-8(6-9)13-11-7-10(18)4-5-12(11)19-20-13/h1-7H,18H2,(H,19,20)
• InChI Key： YVZLDTUEAXIPHS-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C2C=C(C=CC=2NN=1)N)(F)F

Computed Properties

• Exact Mass: 277.08268182g/mol
• Monoisotopic Mass: 277.08268182g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 54.7Ų

Additional information on 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine

Professional Introduction to 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine (CAS No. 395099-47-5)

3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine, identified by its Chemical Abstracts Service (CAS) number 395099-47-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This heterocyclic amine features a unique structural framework that has garnered considerable attention from researchers due to its potential applications in drug discovery and therapeutic development. The compound's molecular architecture combines a benzene ring substituted with a trifluoromethyl group and an indazole core, which is further functionalized with an amine moiety at the 5-position. Such structural attributes not only contribute to its distinct chemical properties but also open avenues for exploring its biological activities and pharmacological relevance.

The introduction of fluorine atoms into organic molecules, particularly in the form of trifluoromethyl groups, has become a cornerstone in modern drug design. The electron-withdrawing nature of fluorine significantly modulates the electronic properties of adjacent atoms, thereby influencing the compound's reactivity, metabolic stability, and binding affinity to biological targets. In the case of 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine, the presence of a trifluoromethyl group on the phenyl ring is expected to enhance its lipophilicity and improve its ability to cross biological membranes, which is often a critical factor for drug efficacy. Furthermore, fluorinated compounds are known to exhibit prolonged half-lives and resistance to metabolic degradation, making them highly desirable in pharmaceutical applications.

The indazole core of 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine is another key feature that contributes to its potential therapeutic value. Indazole derivatives have been extensively studied for their diverse biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The amine functional group at the 5-position of the indazole ring provides a site for further chemical modifications, enabling the synthesis of analogs with tailored pharmacological profiles. Recent advancements in medicinal chemistry have demonstrated that indazole-based compounds can interact with various enzymes and receptors, making them promising candidates for treating a wide range of diseases.

In recent years, there has been growing interest in exploring the pharmacological potential of 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine and its derivatives. Studies have indicated that this compound may exhibit inhibitory effects on certain kinases and transcription factors, which are implicated in cancer progression and other pathological conditions. The combination of a trifluoromethyl group and an indazole scaffold suggests that it could interfere with key signaling pathways by modulating enzyme activity or receptor binding. For instance, research has shown that trifluoromethyl-substituted indazoles can act as potent inhibitors of cyclin-dependent kinases (CDKs), which are crucial regulators of cell cycle progression. Such findings highlight the compound's potential as a lead molecule for developing novel anticancer agents.

The amine functionality in 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine also opens possibilities for further derivatization to enhance its bioavailability and target specificity. Functional groups such as carboxylic acids, alcohols, or thiols can be introduced at various positions on the indazole ring or phenyl substituent to fine-tune the compound's pharmacokinetic properties. Additionally, prodrug strategies can be employed to improve solubility and reduce toxicity, ensuring better therapeutic outcomes. The flexibility offered by this molecular framework allows chemists to design compounds that not only possess high affinity for biological targets but also exhibit favorable pharmacokinetic profiles.

The synthesis of 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. Common synthetic routes include palladium-catalyzed cross-coupling reactions between halogenated aromatic compounds and organometallic reagents derived from indazole precursors. The introduction of the trifluoromethyl group can be achieved through halogen-metal exchange followed by reaction with trifluoroacetic acid or its derivatives. These synthetic methodologies ensure high yields and purity, which are essential for subsequent biological evaluation.

Beyond its potential applications in oncology, 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine may also find utility in other therapeutic areas such as neurology and immunology. For example, indazole derivatives have been investigated for their ability to modulate neurotransmitter systems, which could make them valuable in treating neurological disorders like Alzheimer's disease or Parkinson's disease. Furthermore, the compound's ability to interact with immune cells and cytokine pathways suggests that it could have immunomodulatory effects, potentially aiding in the management of autoimmune diseases or inflammation-related conditions.

The growing body of research on 3-(3-(Trifluoromethyl)phenyl)-1H-indazol-5-amine underscores its significance as a pharmacophore in medicinal chemistry. As computational methods and high-throughput screening technologies continue to advance, the identification of new derivatives with enhanced potency and selectivity is becoming increasingly feasible. Collaborative efforts between synthetic chemists and biologists will be crucial in translating these findings into clinical applications. By leveraging the unique structural features of this compound, researchers aim to develop innovative treatments that address unmet medical needs across various disease indications.

In conclusion, 3-(3-()benzyl]-1H-indazol-5-amine (CAS No.) represents a promising candidate for drug discovery due to its distinctive structural composition and multifaceted biological activities. The presence of a trifluoromethyl group on one aromatic ring combined with an indazole core provides a rich foundation for further exploration in medicinal chemistry. As research progresses，the full therapeutic potential of this compound will continue to unfold，offering hope for novel treatments in various medical fields.